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Compound of Interest

Compound Name:
1-O-Acetyl-alpha-D-

galactopyranose

CAS No.: 496924-55-1

Cat. No.: B1603771

Get Quote

Executive Summary
1-O-acetyl-galactose (1-O-Ac-Gal) is a critical, albeit transient, metabolic intermediate often

overlooked in standard glycomic profiling. Unlike fully protected peracetylated sugars used in

synthetic chemistry, the mono-acetylated form represents a specific biological signal, often

serving as a donor substrate or a degradation product of acetylated polysaccharides (e.g.,

pectin/rhamnogalacturonan).

This guide provides a technical breakdown of the Mass Spectrometry (MS) fragmentation

patterns of 1-O-Ac-Gal. We compare its behavior against its primary stereoisomer (1-O-acetyl-

glucose) and its synthetic alternative (peracetylated galactose), offering a validated workflow

for unambiguous identification in complex matrices.

Mechanistic Deep Dive: Fragmentation Pathways
The ionization and fragmentation of 1-O-Ac-Gal differ fundamentally from free

monosaccharides. The presence of the acetyl group at the anomeric center (C1) creates a

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1603771#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


"pre-activated" leaving group, significantly altering the collision-induced dissociation (CID)

energy landscape.

2.1 The Primary Fragmentation Event
In positive Electrospray Ionization (ESI+), 1-O-Ac-Gal (

Da) typically forms a sodium adduct

.

Precursor Ion:

(

)

Dominant Transition: The most abundant product ion arises from the neutral loss of acetic

acid (AcOH, 60 Da).

Mechanism: The C1-acetyl group is labile. Upon collisional activation, the acetyl group

abstracts a proton (likely from C2-OH) and leaves as neutral acetic acid. This generates a

sodiated anhydrosugar ion at

.

2.2 Secondary Fragmentation (Stereochemical Diagnostic)
The resulting ion (

) undergoes further dehydration (loss of

, 18 Da) to

.

Crucial Differentiator: The rate and intensity of this water loss are governed by the

stereochemistry at C4. Galactose possesses an axial C4-hydroxyl group, which facilitates

specific intramolecular hydrogen bonding and water elimination pathways that differ from

Glucose (equatorial C4-OH).
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2.3 Visualization of Fragmentation Pathway
The following diagram illustrates the specific fragmentation cascade for 1-O-Ac-Gal in ESI(+)

mode.
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Figure 1: ESI-CID fragmentation pathway of sodiated 1-O-acetyl-galactose, highlighting the

critical neutral loss of acetic acid followed by dehydration.

Comparative Analysis: 1-O-Ac-Gal vs. Alternatives
To ensure robust data interpretation, one must distinguish the target analyte from its isomers

and derivatives.

3.1 Comparison 1: 1-O-Ac-Gal vs. 1-O-Ac-Glucose (Isomer)
Differentiation of these stereoisomers is the primary challenge in metabolomics.
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Feature
1-O-Acetyl-Galactose
(Target)

1-O-Acetyl-Glucose
(Isomer)

C4 Stereochemistry Axial (-OH) Equatorial (-OH)

Primary Fragment (High Intensity) (High Intensity)

Diagnostic Ratio
High

ratio

Low

ratio

Mechanism
Axial OH facilitates 1,4-water

elimination.

Equatorial OH makes 1,4-

elimination sterically less

favorable.

Chromatography (HILIC)
Elutes earlier (typically) due to

axial polarity.
Elutes later (typically).

Analytical Insight: Do not rely solely on MS/MS for these isomers. Chromatographic separation

(HILIC) combined with the

intensity ratio is required for >95% confidence.

3.2 Comparison 2: 1-O-Ac-Gal vs. Peracetylated Galactose
Peracetylated galactose (Penta-O-acetyl-galactose) is often used as a standard or in synthesis

but behaves very differently in MS.
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Feature 1-O-Acetyl-Galactose Peracetylated Galactose

Molecular Weight 222.19 Da 390.34 Da

Precursor (

)

Polarity High (Hydrophilic) Low (Hydrophobic)

Fragmentation Pattern Single loss of AcOH (60 Da).

Sequential losses of multiple

AcOH groups (Series:

).

Detection Limit
Lower (Ionization suppressed

by salts).

Higher (Hydrophobicity aids

surface activity in ESI).

Experimental Protocol: Validated Workflow
This protocol is designed to minimize acetyl migration (a common artifact where the acetyl

group moves from C1 to C2/C3 during sample prep) and maximize sensitivity.[1]

4.1 Sample Preparation (Minimizing Hydrolysis)
Extraction: Use cold acetonitrile:methanol (1:1) to precipitate proteins. Avoid water in the

initial step to prevent hydrolysis of the labile C1-ester.

Buffer: Maintain neutral pH (7.0). Acidic or basic conditions catalyze acetyl migration or

hydrolysis.

Infusion: For direct infusion standards, dissolve in 50% Acetonitrile/0.1% Formic Acid.

4.2 LC-MS/MS Parameters
Column: Amide-HILIC (e.g., Waters BEH Amide), 2.1 x 100 mm, 1.7 µm.

Mobile Phase A: 10 mM Ammonium Acetate in

(pH 6.8).
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Mobile Phase B: Acetonitrile (ACN).

Gradient: 95% B to 60% B over 10 minutes.

Ionization: ESI Positive Mode (

or

).

4.3 Workflow Diagram
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Figure 2: Optimized analytical workflow for labile mono-acetylated sugars.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F1-o-Acetyl-beta-d-galactopyranose
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F16005228%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2016%2Fra%2Fc5ra20893e
https://www.benchchem.com/product/b1603771?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biorxiv.org/content/10.64898/2025.12.12.694011v1.full
https://www.biorxiv.org/content/10.64898/2025.12.12.694011v1.full
https://pubmed.ncbi.nlm.nih.gov/9684549/
https://pubmed.ncbi.nlm.nih.gov/9684549/
https://www.benchchem.com/product/b1603771/docs#advanced-characterization-guide-1-o-acetyl-galactose-via-esi-ms-ms
https://www.benchchem.com/product/b1603771/docs#advanced-characterization-guide-1-o-acetyl-galactose-via-esi-ms-ms
https://www.benchchem.com/product/b1603771/docs#advanced-characterization-guide-1-o-acetyl-galactose-via-esi-ms-ms
https://www.benchchem.com/product/b1603771/docs#advanced-characterization-guide-1-o-acetyl-galactose-via-esi-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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